Cas no 1806334-70-2 (3,5-Dimethyl-2-nitrobenzyl alcohol)

• Product Name: 3,5-Dimethyl-2-nitrobenzyl alcohol
• CAS No: 1806334-70-2
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 5004922
• Update Time: 2025-06-15

3,5-Dimethyl-2-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-2-nitrobenzyl alcohol

• Inchi： 1S/C9H11NO3/c1-6-3-7(2)9(10(12)13)8(4-6)5-11/h3-4,11H,5H2,1-2H3
• InChI Key： CORWYUBTCVDSGH-UHFFFAOYSA-N
• SMILES： OCC1C=C(C)C=C(C)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 1.6
• Topological Polar Surface Area: 66

Additional information on 3,5-Dimethyl-2-nitrobenzyl alcohol

Introduction to 3,5-Dimethyl-2-nitrobenzyl alcohol (CAS No. 1806334-70-2)

3,5-Dimethyl-2-nitrobenzyl alcohol, identified by the Chemical Abstracts Service Number (CAS No.) 1806334-70-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, featuring a nitro group and two methyl substituents on a benzene ring, presents a unique structural framework that makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of the nitro group and the alcohol functional group provides multiple sites for chemical modification, enabling its utility in diverse synthetic pathways.

The 3,5-Dimethyl-2-nitrobenzyl alcohol molecule exhibits a distinct electronic and steric environment due to its substitution pattern. The nitro group, an electron-withdrawing moiety, influences the reactivity of the aromatic ring, particularly at the ortho and para positions relative to itself. This characteristic is particularly useful in directing reactions such as nucleophilic aromatic substitution and metal-catalyzed cross-coupling reactions. The two methyl groups at the 3rd and 5th positions further stabilize the molecule and influence its solubility and interactions with other molecular entities.

In recent years, there has been growing interest in the development of novel compounds for therapeutic applications, particularly in oncology and infectious diseases. The structural motifs present in 3,5-Dimethyl-2-nitrobenzyl alcohol have been explored in the design of inhibitors targeting specific enzymatic pathways involved in disease progression. For instance, derivatives of this compound have been investigated as potential inhibitors of kinases and other enzymes overexpressed in cancer cells. The nitro group can be reduced to an amine, providing a handle for further functionalization, while the alcohol moiety can participate in etherification or esterification reactions to introduce additional structural complexity.

One of the most compelling aspects of 3,5-Dimethyl-2-nitrobenzyl alcohol is its role as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop molecules with enhanced binding affinity and selectivity towards biological targets. The nitro group can be converted into an azide or an amine through reduction, allowing for the introduction of click chemistry handles or further derivatization. Additionally, the benzyl alcohol moiety can be used to form chiral centers or to link different pharmacophoric units together, facilitating the synthesis of complex drug candidates.

The synthesis of 3,5-Dimethyl-2-nitrobenzyl alcohol typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include nitration of toluene derivatives followed by selective methylation and reduction steps. Advanced catalytic methods, such as transition metal-catalyzed reactions, have also been employed to improve yields and reduce reaction times. The optimization of these synthetic pathways is crucial for ensuring scalability and cost-effectiveness, especially when large quantities of the compound are required for preclinical studies or industrial applications.

The pharmacological potential of 3,5-Dimethyl-2-nitrobenzyl alcohol has been explored through both computational modeling and experimental screening. Virtual screening techniques have been used to identify potential binding interactions between this compound and target proteins, providing insights into its mechanism of action. Experimental studies have confirmed its efficacy in inhibiting certain enzymes and have provided preliminary data on its pharmacokinetic properties. These findings suggest that further development could lead to novel therapeutic agents with significant clinical benefits.

Recent advancements in synthetic methodologies have enabled more efficient access to complex derivatives of 3,5-Dimethyl-2-nitrobenzyl alcohol. For example, flow chemistry techniques have been employed to perform sequential reactions under controlled conditions, improving reproducibility and yield. Additionally, biocatalytic approaches have been explored as alternatives to traditional chemical synthesis, offering a more sustainable and environmentally friendly route to producing this compound and its derivatives.

The role of 3,5-Dimethyl-2-nitrobenzyl alcohol in drug discovery extends beyond its use as an intermediate. It has also been investigated as a potential prodrug or a bioavailability enhancer due to its ability to undergo metabolic conversion into more active forms. This versatility makes it an attractive candidate for developing next-generation therapeutics that can overcome existing limitations associated with poor solubility or rapid metabolism.

In conclusion,3,5-Dimethyl-2-nitrobenzyl alcohol (CAS No. 1806334-70-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for synthesizing novel bioactive molecules targeting various diseases. As synthetic chemistry continues to evolve,3,5-Dimethyl-2-nitrobenzyl alcohol will likely play an increasingly important role in the discovery and development of new drugs that address unmet medical needs.